Cas no 3608-39-7 (Phenol, 2-naphth[1,2-d]oxazol-2-yl-)

• Product Name: Phenol, 2-naphth[1,2-d]oxazol-2-yl-
• CAS No: 3608-39-7
• MF: C₁₇H₁₁NO₂
• MW: 261.274744272232
• CID: 1478040
• PubChem ID: 136236052
• Update Time: 2025-04-21

Phenol, 2-naphth[1,2-d]oxazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-naphth[1,2-d]oxazol-2-yl-
• 6-(1H-benzo[e][1,3]benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one
• 3608-39-7
• 6-(Naphtho[1,2-d][1,3]oxazol-2(1H)-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID10735457
• SCHEMBL197095

• Inchi： 1S/C17H11NO2/c19-14-8-4-3-7-13(14)17-18-16-12-6-2-1-5-11(12)9-10-15(16)20-17/h1-10,19H
• InChI Key： ZNNWJJBJAGOYHR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2O)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 261.07903
• Monoisotopic Mass: 261.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26